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Compound of Interest

Compound Name: Dalapon

Cat. No.: B104946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Dalapon, primarily
in its sodium salt form, across various organic solvents. The information is compiled from
publicly available scientific literature and chemical databases, offering both qualitative and
guantitative insights. This document is intended to serve as a valuable resource for
professionals in research, scientific, and drug development fields who require detailed solubility
data and experimental methodologies for Dalapon.

Introduction to Dalapon

Dalapon is the common name for 2,2-dichloropropionic acid, an organochlorine herbicide.[1][2]
It is typically used as a salt, most commonly the sodium salt (Dalapon-sodium), to control
annual and perennial grasses.[1][3][4] For laboratory and research purposes, understanding its
solubility in organic solvents is crucial for sample preparation, formulation development, and
analytical method design.

Quantitative Solubility of Dalapon-sodium

The following table summarizes the available quantitative data for the solubility of Dalapon-
sodium in various organic solvents at a standard temperature of 20°C. It is important to note
that comprehensive temperature-dependent solubility data is not widely available in the public
domain.
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Organic Solvent Temperature (°C) Solubility (mglL) Source Reference
Methanol 20 369,000 [3]
Ethanol 20 110,000 [3]
Acetone 20 3,250 [3]
Benzene 20 20 [3]

Qualitative Solubility of Dalapon

In addition to the quantitative data, several sources describe the solubility of Dalapon in a
qualitative manner. These descriptions provide a general understanding of its solubility
characteristics in a broader range of solvents.

o Alkali Solvents: Very soluble[1][5]
o Ethanol: Very soluble[1]

o Ether: Soluble[5]

e Acetone: Soluble[1]

e Benzene: Soluble[1]

e Methanol: Soluble[1]

It is important to recognize that terms like "soluble" and "very soluble" are descriptive and do
not provide the precise measurements necessary for many scientific applications.

Experimental Protocol for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. The
"shake-flask" method is a widely recognized and robust technique for determining the
equilibrium solubility of a substance in a given solvent. The following protocol is a generalized
procedure based on established methods like the OECD Test Guideline 105.
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Objective: To determine the saturation solubility of Dalapon-sodium in a selected organic
solvent at a specific temperature.

Materials:

o Dalapon-sodium (analytical standard)

o Selected organic solvent (HPLC grade or equivalent)

e \olumetric flasks

e Analytical balance

o Thermostatically controlled shaker or water bath

e Centrifuge

» Syringe filters (chemically compatible with the solvent)

e Autosampler vials

» Analytical instrument for quantification (e.g., Gas Chromatograph with an Electron Capture
Detector (GC-ECD) or High-Performance Liquid Chromatograph with a suitable detector).

Procedure:

o Preparation of a Saturated Solution:

[e]

Add an excess amount of Dalapon-sodium to a volumetric flask. The excess is crucial to
ensure that the solvent becomes saturated.

[¢]

Record the precise weight of the Dalapon-sodium added.

[e]

Add a known volume of the organic solvent to the flask.

o

Seal the flask to prevent solvent evaporation.

o Equilibration:
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o Place the flask in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 20°C).

o Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to
48 hours, depending on the substance and solvent. Preliminary studies may be needed to
determine the optimal equilibration time.

e Phase Separation:

o After equilibration, allow the solution to stand undisturbed at the constant temperature to
allow the excess solid to settle.

o To ensure complete separation of the solid from the liquid phase, centrifuge an aliquot of
the supernatant.

o Sample Collection and Preparation:
o Carefully withdraw a sample from the clear supernatant using a syringe.

o Filter the sample through a syringe filter that is chemically resistant to the solvent to
remove any remaining micro-particles.

o Dilute the filtered sample gravimetrically with the same solvent to a concentration within
the calibrated range of the analytical instrument.

¢ Quantification:
o Analyze the diluted sample using a pre-validated analytical method (e.g., GC-ECD).

o Prepare a calibration curve using standards of known Dalapon-sodium concentrations in
the same solvent.

o Determine the concentration of Dalapon-sodium in the diluted sample by comparing its
response to the calibration curve.

» Calculation of Solubility:
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o Calculate the original concentration in the saturated solution, accounting for the dilution
factor.

o The resulting concentration is the solubility of Dalapon-sodium in the selected solvent at
the specified temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the
solubility of Dalapon.
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Workflow for Shake-Flask Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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